Cas no 5438-38-0 (3-ethoxy-4-hydroxybenzoic acid)

• Product Name: 3-ethoxy-4-hydroxybenzoic acid
• CAS No: 5438-38-0
• Molecular Formula: C₉H₁₀O₄
• Molecular Weight: 182.1733
• MDL: MFCD06203134
• CID: 940968
• PubChem ID: 95085

3-ethoxy-4-hydroxybenzoic acid Properties

Names and Identifiers

• 3-ethoxy-4-hydroxybenzoic acid
• 3-ETHOXY-4-HYDROXY-BENZOIC ACID
• 3-Aethoxy-4-hydroxy-benzoesaeure
• 3-Ethoxy-4-hydroxybenzoesaeure
• 3-Ethoxy-4-hydroxy-benzoesaeure
• 3-Ethoxy-p-hydroxybenzoic acid
• 3-OEt-4-OHC6H3CO2H
• 4-Hydroxy-3-aethoxy-benzoesaeure
• AC1L3TJO
• AC1Q5TSO
• Benzoic acid, 3-ethoxy-4-hydroxy-
• NSC16681
• SBB010680
• SureCN384608
• UNII-RA38VF9XH9
• SCHEMBL384608
• 3-Ethoxy-4-hydroxybenzoicacid
• 3-Ethoxy-4-hydroxybenzoic acid #
• 5438-38-0
• FT-0678769
• NSC 16681
• AKOS000302026
• BB 0256525
• VS-12762
• MFCD06203134
• RA38VF9XH9
• CS-0437322
• DTXSID70202751
• F87984
• NSC-16681
• 4-HYDROXY-3-ETHOXYBENZOIC ACID
• STL417702
• DB-117245
• BBL034933
• DTXCID00125242
• 3-ethoxy-4-hydroxybenzoate

• MDL： MFCD06203134
• InChIKey： QFDSMZGWVHEDHT-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H10O4/c1-2-13-8-5-6(9(11)12)3-4-7(8)10/h3-5,10H,2H2,1H3,(H,11,12)
• SMILES： CCOC1=C(C=CC(=C1)C(=O)O)O

Computed Properties

• Exact Mass: 456.12536
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 182.05790880g/mol
• Heavy Atom Count: 13
• Complexity: 181
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 69.15